2-((Imidazo[2,1-b]thiazol-6-ylmethyl)thio)benzo[d]thiazole
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Overview
Description
2-((Imidazo[2,1-b]thiazol-6-ylmethyl)thio)benzo[d]thiazole is a useful research compound. Its molecular formula is C13H9N3S3 and its molecular weight is 303.4 g/mol. The purity is usually 95%.
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Scientific Research Applications
Antifungal Activity
Research on similar compounds, such as sertaconazole, a chloro-imidazolyl derivative, demonstrates significant antifungal activity. This compound has been proven effective in treating conditions like Pityriasis versicolor and cutaneous dermatophytosis, highlighting the potential of thiazolyl derivatives in antifungal treatments. The efficacy of sertaconazole in these studies underscores the importance of such compounds in developing topical therapies for fungal infections (Nasarre et al., 1992) (Pedragosa et al., 1992).
Antidepressant and Anticonvulsant Effects
A study on benzo[d]thiazol derivatives revealed their potential in treating depression and preventing convulsions. This research found that certain derivatives showed significant antidepressant and anticonvulsant effects, which could open up new avenues for treating these conditions. The study indicates the promising role of thiazol derivatives in neurological and psychiatric disorders (Jin et al., 2019).
Antithyroid Activity
Research on 1-methyl-2-mercaptoimidazole, a compound related to the structure , has shown effectiveness in treating hyperthyroidism. This highlights the therapeutic potential of imidazole derivatives in managing thyroid disorders, suggesting a broader application of such chemical structures in endocrine therapies (Reveno & Rosenbaum, 1950).
Mechanism of Action
Target of Action
Similar compounds have been reported to target various protein kinases .
Mode of Action
It is known that similar compounds interact with their targets, leading to changes in cellular processes .
Biochemical Pathways
Similar compounds have been reported to affect various cellular pathways, leading to downstream effects .
Pharmacokinetics
Similar compounds have been evaluated for their in silico admet properties .
Result of Action
Similar compounds have shown promising inhibitory activity over various cancer cell lines .
Action Environment
Similar compounds have been synthesized under various conditions, suggesting that environmental factors could potentially influence their action .
Biochemical Analysis
Biochemical Properties
2-((Imidazo[2,1-b]thiazol-6-ylmethyl)thio)benzo[d]thiazole has been reported to interact with various enzymes and proteins . For instance, it has been shown to have antimycobacterial properties, suggesting that it may interact with enzymes or proteins involved in the metabolism or survival of mycobacteria
Cellular Effects
In cellular studies, this compound has shown significant activity against Mycobacterium tuberculosis . It has been observed to influence cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
It is believed to exert its effects at the molecular level through binding interactions with biomolecules, potential enzyme inhibition or activation, and changes in gene expression
Properties
IUPAC Name |
2-(imidazo[2,1-b][1,3]thiazol-6-ylmethylsulfanyl)-1,3-benzothiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9N3S3/c1-2-4-11-10(3-1)15-13(19-11)18-8-9-7-16-5-6-17-12(16)14-9/h1-7H,8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AQDXZCMAHMARDK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(S2)SCC3=CN4C=CSC4=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9N3S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.